Cas no 1160574-33-3 (3-Bromo-2,5-dichlorobenzonitrile)

3-Bromo-2,5-dichlorobenzonitrile structure

1160574-33-3 structure

Product Name:3-Bromo-2,5-dichlorobenzonitrile

CAS No:1160574-33-3

MF:C₇H₂BrCl₂N

MW:250.907478809357

MDL:MFCD11846069

CID:4574274

Update Time:2023-04-05

3-Bromo-2,5-dichlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2,5-dichlorobenzonitrile
- MDL： MFCD11846069
- Inchi： 1S/C7H2BrCl2N/c8-6-2-5(9)1-4(3-11)7(6)10/h1-2H
- InChI Key： PWTKUSJMSXLWML-UHFFFAOYSA-N
- SMILES： C(#N)C1=CC(Cl)=CC(Br)=C1Cl

Computed Properties

Exact Mass: 248.875
Monoisotopic Mass: 248.875
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 23.8A^2

3-Bromo-2,5-dichlorobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	037749-250mg	3-Bromo-2,5-dichlorobenzonitrile	1160574-33-3		250mg	￡235.00	2022-03-01
Fluorochem	037749-1g	3-Bromo-2,5-dichlorobenzonitrile	1160574-33-3		1g	￡422.00	2022-03-01
Fluorochem	037749-5g	3-Bromo-2,5-dichlorobenzonitrile	1160574-33-3		5g	￡1219.00	2022-03-01
eNovation Chemicals LLC	Y1233777-250mg	3-Bromo-2,5-dichlorobenzonitrile	1160574-33-3	90%	250mg	$485	2024-06-05
eNovation Chemicals LLC	Y1233777-1g	3-Bromo-2,5-dichlorobenzonitrile	1160574-33-3	90%	1g	$795	2024-06-05
eNovation Chemicals LLC	Y1233777-5g	3-Bromo-2,5-dichlorobenzonitrile	1160574-33-3	90%	5g	$2165	2024-06-05
eNovation Chemicals LLC	Y1233777-250mg	3-Bromo-2,5-dichlorobenzonitrile	1160574-33-3	90%	250mg	$500	2025-02-28
eNovation Chemicals LLC	Y1233777-1g	3-Bromo-2,5-dichlorobenzonitrile	1160574-33-3	90%	1g	$840	2025-02-28
eNovation Chemicals LLC	Y1233777-5g	3-Bromo-2,5-dichlorobenzonitrile	1160574-33-3	90%	5g	$2290	2025-02-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD589014-1g	3-Bromo-2,5-dichlorobenzonitrile	1160574-33-3	97%	1g	￥3059.0	2023-04-05

3-Bromo-2,5-dichlorobenzonitrile Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

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